Cas no 2229406-94-2 (6-(nitromethyl)quinoline)

• Product Name: 6-(nitromethyl)quinoline
• CAS No: 2229406-94-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5854414
• PubChem ID: 165970778
• Update Time: 2025-11-01

6-(nitromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-(nitromethyl)-
• 6-(nitromethyl)quinoline
• 2229406-94-2
• EN300-1750244

• Inchi： 1S/C10H8N2O2/c13-12(14)7-8-3-4-10-9(6-8)2-1-5-11-10/h1-6H,7H2
• InChI Key： RJKBSAFAFAGSSV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C[N+]([O-])=O)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 359.4±17.0 °C(Predicted)
• pka: 6.87±0.10(Predicted)

Additional information on 6-(nitromethyl)quinoline

Introduction to 6-(nitromethyl)quinoline (CAS No. 2229406-94-2)

6-(nitromethyl)quinoline, with the chemical identifier CAS No. 2229406-94-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule, featuring a nitro and a methyl substituent on a quinoline backbone, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's unique reactivity stems from the presence of both electron-withdrawing and electron-donating groups, which make it a valuable intermediate in synthesizing more complex molecules.

The quinoline scaffold is well-documented for its biological activity, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a nitromethyl group at the 6-position of the quinoline ring introduces additional functionalization possibilities, enabling further chemical modifications that can tailor the compound's pharmacological profile. This flexibility has positioned 6-(nitromethyl)quinoline as a subject of interest in academic and industrial research.

In recent years, advancements in synthetic methodologies have allowed for more efficient and scalable production of 6-(nitromethyl)quinoline. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to introduce the desired functional groups with high precision. These developments have not only improved the accessibility of the compound but also opened new avenues for exploring its applications in drug discovery.

One of the most compelling aspects of 6-(nitromethyl)quinoline is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel scaffolds that mimic known pharmacophores responsible for therapeutic effects. For instance, studies have shown that derivatives of 6-(nitromethyl)quinoline can interact with specific biological targets, making them candidates for further development into lead compounds.

The nitro group in 6-(nitromethyl)quinoline plays a crucial role in its reactivity. It can undergo reduction to form an amine or participate in electrophilic aromatic substitution reactions, allowing for diverse chemical transformations. This adaptability has been exploited in designing molecules with enhanced binding affinity or selectivity towards biological receptors. Additionally, the quinoline core itself is known to exhibit photophysical properties, which could be harnessed in applications beyond traditional pharmaceuticals, such as photodynamic therapy or material science.

Recent studies have also highlighted the importance of understanding the stereochemistry of 6-(nitromethyl)quinoline derivatives. The spatial arrangement of substituents can significantly influence the compound's biological activity, necessitating careful consideration during synthetic design. Advances in computational chemistry have enabled researchers to predict and optimize stereochemical outcomes, reducing experimental trial-and-error and accelerating the discovery process.

The pharmaceutical industry has taken notice of these developments, with several companies exploring 6-(nitromethyl)quinoline as part of their drug discovery pipelines. Collaborative efforts between academia and industry have led to innovative approaches in synthesizing analogs with improved pharmacokinetic profiles. These collaborations underscore the growing recognition of 6-(nitromethyl)quinoline as a valuable building block for next-generation therapeutics.

Beyond its pharmaceutical applications, 6-(nitromethyl)quinoline has shown promise in other areas of research. For example, its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. Such complexes could potentially be employed in industrial processes or environmental remediation efforts.

The synthesis and characterization of 6-(nitromethyl)quinoline continue to evolve with advancements in chemical technology. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy provide detailed insights into the compound's structure and purity, ensuring that researchers can confidently incorporate it into their studies. These tools are essential for validating synthetic routes and assessing the quality of intermediates used in drug development.

In conclusion,6-(nitromethyl)quinoline (CAS No. 2229406-94-2) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics or explore new chemical frontiers. As our understanding of this compound grows, so too will its role in advancing both academic research and industrial innovation.